Cas no 29956-99-8 (Di-tert-octyl Disulfide (>90%))

• Product Name: Di-tert-octyl Disulfide (>90%)
• CAS No: 29956-99-8
• MF: C₁₆H₃₄S₂
• MW: 290.571162700653
• MDL: MFCD00048262
• CID: 282090
• PubChem ID: 87567466
• Update Time: 2025-08-05

Di-tert-octyl Disulfide (>90%) Chemical and Physical Properties

Names and Identifiers

• Disulfide,bis(1,1,3,3-tetramethylbutyl)
• Di-tert-octyl-Disulfide
• Di-tert-octyl Disulfide
• 2,2,4-trimethyl-4-(2,4,4-trimethylpentan-2-yldisulfanyl)pentane
• Bis(1,1,3,3-tetramethylbutyl) Disulfide
• EINECS 249-974-0
• tert-Octyl Disulfide
• Di-tert-octyl Disulfide (>90%)
• MFCD00048262
• D0858
• 29956-99-8
• D89729
• J-017709
• SCHEMBL987315
• FT-0638892
• Bis(1,1,3,3-tetramethylbutyl) disulphide
• ZIMCZOLRXKPXLN-UHFFFAOYSA-N
• 2, 2, 4-trimethyl-4-(2, 4, 4-trimethylpentan-2-yldisulfanyl)pentane
• DTXSID50184061
• Disulfide, bis(1,1,3,3-tetramethylbutyl)
• 2,2,4-Trimethyl-4-[(1,1,3,3-tetramethylbutyl)disulfanyl]pentane #
• NS00028815
• AKOS025295083
• 1,2-Bis(2,4,4-trimethylpentan-2-yl)disulfane
• 2,2,4-trimethyl-4-[(2,4,4-trimethylpentan-2-yl)disulfanyl]pentane
• DB-047675

• MDL： MFCD00048262
• Inchi： 1S/C16H34S2/c1-13(2,3)11-15(7,8)17-18-16(9,10)12-14(4,5)6/h11-12H2,1-10H3
• InChI Key： ZIMCZOLRXKPXLN-UHFFFAOYSA-N
• SMILES： S(C(C)(C)CC(C)(C)C)SC(C)(C)CC(C)(C)C

Computed Properties

• Exact Mass: 290.21000
• Monoisotopic Mass: 290.21019343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.3
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.905±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 336.6±11.0 ºC (760 Torr),
• Flash Point: 68.9±20.8 ºC,
• Refractive Index: 1.4998 (589.3 nm 20 ºC)
• Solubility: Insuluble (2.9E-3 g/L) (25 ºC),
• PSA: 50.60000
• LogP: 6.79740
• Solubility: Not determined

Di-tert-octyl Disulfide (>90%) Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organic disulfides Dialkyldisulfides